Cas no 431932-43-3 (1-(2-chlorophenyl)methyl-2-(4-methoxyphenyl)-1H-1,3-benzodiazole)

• Product Name: 1-(2-chlorophenyl)methyl-2-(4-methoxyphenyl)-1H-1,3-benzodiazole
• CAS No: 431932-43-3
• MF: C₂₁H₁₇ClN₂O
• MW: 348.825484037399
• CID: 6001257
• PubChem ID: 806627
• Update Time: 2025-05-22

1-(2-chlorophenyl)methyl-2-(4-methoxyphenyl)-1H-1,3-benzodiazole Chemical and Physical Properties

Names and Identifiers

• 1-(2-chlorophenyl)methyl-2-(4-methoxyphenyl)-1H-1,3-benzodiazole
• 1-(2-chlorobenzyl)-2-(4-methoxyphenyl)-1H-benzo[d]imidazole
• 1H-Benzimidazole, 1-[(2-chlorophenyl)methyl]-2-(4-methoxyphenyl)-
• 1-[(2-chlorophenyl)methyl]-2-(4-methoxyphenyl)-1H-1,3-benzodiazole
• EU-0082498
• 431932-43-3
• 1-(2-chlorobenzyl)-2-(4-methoxyphenyl)-1H-benzimidazole
• F1071-0082
• AKOS001174242
• Oprea1_554748
• 1-[(2-chlorophenyl)methyl]-2-(4-methoxyphenyl)benzimidazole

• Inchi： 1S/C21H17ClN2O/c1-25-17-12-10-15(11-13-17)21-23-19-8-4-5-9-20(19)24(21)14-16-6-2-3-7-18(16)22/h2-13H,14H2,1H3
• InChI Key： KXDYBEQIFBPFCL-UHFFFAOYSA-N
• SMILES： C1(C2=CC=C(OC)C=C2)N(CC2=CC=CC=C2Cl)C2=CC=CC=C2N=1

Computed Properties

• Exact Mass: 348.1029409g/mol
• Monoisotopic Mass: 348.1029409g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 426
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 27Ų

Experimental Properties

• Density: 1.21±0.1 g/cm3(Predicted)
• Boiling Point: 542.7±60.0 °C(Predicted)
• pka: 4.80±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Phenylbenzimidazoles

Additional information on 1-(2-chlorophenyl)methyl-2-(4-methoxyphenyl)-1H-1,3-benzodiazole

Comprehensive Overview of 1-(2-Chlorophenyl)methyl-2-(4-Methoxyphenyl)-1H-1,3-Benzodiazole (CAS No. 431932-43-3)

1-(2-Chlorophenyl)methyl-2-(4-methoxyphenyl)-1H-1,3-benzodiazole is a specialized organic compound with a unique molecular structure that combines a benzodiazole core with chlorophenyl and methoxyphenyl substituents. This compound, identified by its CAS number 431932-43-3, has garnered significant attention in pharmaceutical and material science research due to its potential applications. The presence of both electron-withdrawing (chlorophenyl) and electron-donating (methoxyphenyl) groups makes it a versatile intermediate for synthesizing more complex molecules.

In recent years, the demand for benzodiazole derivatives has surged, driven by their role in developing novel therapeutics and advanced materials. Researchers are particularly interested in how 1-(2-chlorophenyl)methyl-2-(4-methoxyphenyl)-1H-1,3-benzodiazole interacts with biological targets, given its structural similarity to known bioactive compounds. Its CAS 431932-43-3 is frequently searched in academic databases, reflecting its relevance in drug discovery and organic chemistry.

The synthesis of 1-(2-chlorophenyl)methyl-2-(4-methoxyphenyl)-1H-1,3-benzodiazole typically involves multi-step reactions, including condensation and cyclization processes. Optimizing these methods is a hot topic in synthetic chemistry, as efficiency and yield are critical for industrial-scale production. Discussions on platforms like ResearchGate and PubMed often highlight its potential as a precursor for fluorescent probes or photoactive materials, aligning with the growing interest in sustainable technologies.

From an SEO perspective, users frequently search for "benzodiazole derivatives applications" or "CAS 431932-43-3 supplier," indicating commercial and academic interest. Environmental concerns also play a role; queries like "green synthesis of benzodiazoles" reflect the shift toward eco-friendly chemistry. This compound’s stability under various conditions makes it a candidate for further study in biocompatible materials, a trending niche in biomedicine.

In summary, 1-(2-chlorophenyl)methyl-2-(4-methoxyphenyl)-1H-1,3-benzodiazole (CAS 431932-43-3) represents a bridge between traditional organic chemistry and cutting-edge applications. Its dual functionality and adaptability ensure its place in ongoing research, whether in drug formulation or material innovation. As interest in tailored heterocycles grows, this compound will likely remain a focal point for scientific advancement.